(Z)-N'-((4-(2,4-dichlorophenoxy)butanoyl)oxy)nicotinimidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 4-(2,4-dichlorophenoxy)butanoate
• InChI: InChI=1S/C16H15Cl2N3O3/c17-12-5-6-14(13(18)9-12)23-8-2-4-15(22)24-21-16(19)11-3-1-7-20-10-11/h1,3,5-7,9-10H,2,4,8H2,(H2,19,21)
• InChI Key: UQBGEOZBXDIGQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=NOC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC(=CN=C1)/C(=N/OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C16H15Cl2N3O3
• Molecular Weight: 368.2 g/mol

Description

“(Z)-N’-((4-(2,4-dichlorophenoxy)butanoyl)oxy)nicotinimidamide” is a chemical compound with the molecular formula C16H15Cl2N3O3. It is a derivative of 4-(2,4-Dichlorophenoxy)butanoic acid. The compound is listed in chemical databases and is available for purchase from chemical suppliers.

Scientific Research Applications

Fluorescence Detection of 2,4-Dichlorophenoxyacetic Acid (2,4-D)

• . These devices utilize fluorescence resonance energy transfer (FRET) between nitrobenzoxadiazole (NBD) and CdTe quantum dots (QDs). The microfluidic paper chips allow rapid and selective visual detection of 2,4-D, a common herbicide.

Water Quality Monitoring

• . Its detection and monitoring are crucial for assessing water quality in agricultural areas.

Electrocatalytic Dechlorination

• . A synergistic effect occurs during 2,4-D dechlorination, involving H* formation on Ni(OH)₂ and dechlorination steps on Pd.

Mechanism of Action

Target of Action

The compound, also known as (Z)-[amino(pyridin-3-yl)methylidene]amino 4-(2,4-dichlorophenoxy)butanoate, is a synthetic derivative of 2,4-Dichlorophenoxyacetic acid (2,4-D), a well-known plant growth regulator . The primary targets of this compound are likely to be similar to those of 2,4-D, which are plant growth hormone receptors. These receptors play a crucial role in regulating plant growth and development .

Mode of Action

The compound interacts with its targets by mimicking the natural plant growth hormones, leading to uncontrolled and unsustainable growth. This results in stem curling, leaf wilting, and eventually, plant death . It’s worth noting that the exact mode of action for this specific compound might vary and needs further investigation.

Biochemical Pathways

The affected biochemical pathways are those involved in plant growth and development. The compound, acting as a synthetic growth hormone, disrupts normal cellular processes, leading to abnormal growth patterns and eventual plant death .

Result of Action

The molecular and cellular effects of the compound’s action result in uncontrolled and unsustainable plant growth, leading to physical deformities such as stem curling and leaf wilting, and eventually plant death .

Action Environment

Environmental factors such as soil pH, temperature, and moisture levels can influence the compound’s action, efficacy, and stability. For instance, certain soil conditions may enhance or inhibit the absorption of the compound by plant tissues, thereby affecting its efficacy .